Cas no 1807162-24-8 (Methyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate)

• Product Name: Methyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate
• CAS No: 1807162-24-8
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 4795520
• Update Time: 2025-09-28

Methyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate

• Inchi： 1S/C11H9F2NO3/c1-17-11(16)9-3-8(10(12)13)6(4-14)2-7(9)5-15/h2-3,10,15H,5H2,1H3
• InChI Key： GFWXUSRAQJPOQL-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(CO)=C(C(=O)OC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate

Comprehensive Overview of Methyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate (CAS No. 1807162-24-8)

Methyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate (CAS No. 1807162-24-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and hydroxymethyl ester, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's fluorinated aromatic ring enhances its metabolic stability, a critical factor in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like Methyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate has surged due to their applications in precision medicine and sustainable agriculture. A common query among scientists is: "How does fluorination improve drug bioavailability?" The answer lies in the compound's ability to resist oxidative degradation while maintaining optimal lipophilicity. This property aligns with the growing trend of structure-activity relationship (SAR) optimization, a hot topic in AI-driven drug design platforms.

The synthesis of CAS 1807162-24-8 involves multi-step reactions, including esterification and selective fluorination, which are frequently discussed in organic chemistry forums. One of the most searched questions is: "What are the green chemistry alternatives for synthesizing fluorinated benzoates?" Recent advancements highlight the use of catalytic fluorination methods to reduce environmental impact, addressing the sustainability concerns prevalent in the chemical industry. The compound's crystalline form also makes it suitable for X-ray diffraction studies, a technique widely used in crystallography databases.

From a commercial perspective, Methyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate is often listed in chemical catalogs as a high-purity reference standard. Its HPLC purity (>98%) ensures reliability for analytical testing, a key requirement for quality control laboratories. Users frequently search for "CAS 1807162-24-8 suppliers" or "spectroscopic data for fluorinated benzoates", reflecting the need for detailed technical documentation. The compound's NMR and MS spectra are often shared in open-access chemistry repositories, facilitating collaborative research.

In the context of intellectual property, several patents describe derivatives of 1807162-24-8 for crop protection formulations, linking it to the broader theme of agrochemical innovation. Searches like "difluoromethyl benzoate patent landscape" reveal its potential in developing next-generation pesticides with reduced ecological toxicity. This aligns with global initiatives such as the European Green Deal, which prioritizes eco-friendly pest management solutions.

For laboratory safety, while the compound isn't classified as hazardous, proper handling of cyanated compounds requires adherence to GLP standards. Queries like "storage conditions for cyano-containing esters" emphasize the importance of chemical compatibility charts in preventing degradation. The rise of digital lab notebooks has further streamlined the documentation of such protocols.

In conclusion, Methyl 4-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate (CAS 1807162-24-8) represents a convergence of pharmaceutical relevance, synthetic chemistry expertise, and environmental consciousness. Its study contributes to advancing molecular diversity in drug libraries and green chemistry methodologies, making it a compound of enduring scientific interest.